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Compound of Interest

Compound Name: N-Ethylhexylone

Cat. No.: B1660619 Get Quote

Frequently Asked Questions (FAQs)
Q1: What is ion suppression in electrospray ionization (ESI)?

A1: Ion suppression is a phenomenon in liquid chromatography-mass spectrometry (LC-MS)

where the signal intensity of the target analyte (e.g., N-Ethylhexylone) is reduced due to the

presence of other co-eluting compounds in the sample. These interfering components, often

from the sample matrix, compete with the analyte for ionization in the ESI source, leading to a

decreased number of analyte ions reaching the mass spectrometer detector. This can result in

poor sensitivity, inaccurate quantification, and reduced reproducibility.

Q2: What are the primary causes of ion suppression for a compound like N-Ethylhexylone in

biological samples?

A2: The primary causes of ion suppression in bioanalysis are endogenous and exogenous

components that are co-extracted with the analyte from the sample matrix.

Endogenous Matrix Components: For biological samples like plasma or urine, major sources

of suppression include salts, proteins, and especially phospholipids. Phospholipids are

notorious for co-eluting with many analytes and interfering with the ESI process.

Mobile Phase Additives: Non-volatile buffers (e.g., phosphate, TRIS) and certain
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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